Cas no 145736-61-4 (6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one)
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one is a heterocyclic compound featuring a benzothiazinone core functionalized with a chloroacetyl group at the 6-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The chloroacetyl moiety enables nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The benzothiazinone scaffold is of interest due to its potential biological activity, often explored in medicinal chemistry. The compound's well-defined reactivity and stability under controlled conditions make it a practical choice for researchers focusing on heterocyclic chemistry and drug discovery applications.
145736-61-4 structure
Product Name:6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
CAS No:145736-61-4
MF:C10H8ClNO2S
MW:241.694020271301
MDL:MFCD08276795
CID:101500
PubChem ID:24884344
Update Time:2025-05-27
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazin-3(4H)-one,6-(2-chloroacetyl)-
- 6-(2-CHLOROACETYL)-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
- 6-(2-chloroacetyl)-4H-1,4-benzothiazin-3-one
- 6-Chloroacetyl-2H-1,4-benzothiazin-3(4H)-one
- 6-(2-chloro-acetyl)-4H-benzo[1,4]thazin-3-one
- 6-(2-chloro-acetyl)-4H-benzo[1,4]thiazin-3-one
- 6-chloroacetyl-2H-3,4-dihydro-3(4H)-oxo-[1,4]benzothiazine
- 6-CHLOROACETYL-2H-1 4-BENZOTHIAZIN-3(4H&
- SCHEMBL2204998
- MFCD08276795
- J-008145
- 6-(2-chloroethanoyl)-4h-benzo[1,4]thiazin-3-one
- 6-(Chloroacetyl)-2H-1,4-benzothiazin-3(4H)-one
- DTXSID40584738
- 6-(2-chloroacetyl)-3,4-dihydro-2H-1,4-benzothiazin-3-one
- 145736-61-4
- CS-0094322
- 6-(2-chloro-ethanoyl)-4h-benzo[1,4]thiazin-3-one
- 2H-1,4-Benzothiazin-3(4H)-one, 6-(2-chloroacetyl)-
- YDYLPMPVYALQKQ-UHFFFAOYSA-N
- 6-Chloroacetyl-2H-1,4-benzothiazin-3(4H)-one, 97%
- DB-359509
- G84257
- 6-(2-CHLOROACETYL)-2,4-DIHYDRO-1,4-BENZOTHIAZIN-3-ONE
- 6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
-
- MDL： MFCD08276795
- Inchi： 1S/C10H8ClNO2S/c11-4-8(13)6-1-2-9-7(3-6)12-10(14)5-15-9/h1-3H,4-5H2,(H,12,14)
- InChI Key： YDYLPMPVYALQKQ-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC2=C(C=1)NC(CS2)=O)=O
Computed Properties
- Exact Mass: 240.99600
- Monoisotopic Mass: 240.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.5Ų
Experimental Properties
- Density: 1.411
- Melting Point: 219-224 °C
- Boiling Point: 487.4°C at 760 mmHg
- Flash Point: 248.6°C
- Refractive Index: 1.622
- PSA: 71.47000
- LogP: 2.29030
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314-H317
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 1759 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34-43
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26-36/37/39-45
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510083-1 g |
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one |
145736-61-4 | 1g |
€103.00 | 2022-07-29 | ||
| abcr | AB510083-5 g |
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one |
145736-61-4 | 5g |
€203.70 | 2022-07-29 | ||
| abcr | AB510083-25 g |
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one |
145736-61-4 | 25g |
€725.80 | 2022-07-29 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 658332-1G |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one |
145736-61-4 | 97% | 1G |
￥377.61 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 658332-10G |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one |
145736-61-4 | 97% | 10G |
￥1361.59 | 2022-02-24 | |
| Chemenu | CM534767-1g |
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one |
145736-61-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| TRC | B418350-10mg |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one |
145736-61-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B418350-50mg |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one |
145736-61-4 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B418350-100mg |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one |
145736-61-4 | 100mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1244295-1g |
2H-1,4-Benzothiazin-3(4H)-one, 6-(2-chloroacetyl)- |
145736-61-4 | 97% (HPLC) | 1g |
$180 | 2024-06-08 |
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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